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Compound of Interest

Compound Name:
1,4-

Bis(bromodifluoromethyl)benzene

Cat. No.: B1337825 Get Quote

Application Notes and Protocols for 1,4-
Bis(bromodifluoromethyl)benzene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions and handling guidelines for 1,4-
Bis(bromodifluoromethyl)benzene (CAS No. 651-12-7). Adherence to these protocols is

crucial to ensure a safe laboratory environment and to minimize risks to personnel.

Chemical and Physical Properties
1,4-Bis(bromodifluoromethyl)benzene is a chemical intermediate that requires careful

handling due to its hazardous properties. A summary of its key physical and chemical data is

provided below.
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Property Value Reference

CAS Number 651-12-7 [1]

Molecular Formula C8H4Br2F4 [1]

Molecular Weight 335.92 g/mol [1]

Boiling Point 154 - 155 °C (309 - 311 °F)

Density 1.607 g/cm³ at 25 °C (77 °F)

Appearance Light yellow liquid [2]

Odor Odorless [2]

Hazard Identification and Classification
This compound is classified as a hazardous substance. The following table summarizes its

GHS hazard classifications.

Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapour.

Skin irritation 2 H315: Causes skin irritation.[3]

Serious eye irritation 2A
H319: Causes serious eye

irritation.[3]

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.[3][4]

Signal Word: Warning[3]

Hazard Pictograms:

Flame
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Exclamation Mark

Experimental Protocols: Safe Handling and Storage
3.1. Engineering Controls

Work with this chemical should be conducted in a well-ventilated area, such as a chemical

fume hood.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[6]

Ensure that eyewash stations and safety showers are readily accessible in the immediate

vicinity of any potential exposure.[5][6]

3.2. Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety goggles or a face shield.[5][7]

Skin Protection:

Wear protective gloves. Inspect gloves prior to use and use proper glove removal

technique.[7]

Wear flame-retardant antistatic protective clothing.

Safety shoes are recommended.[5]

Respiratory Protection: If ventilation is inadequate, wear a suitable respirator.[5]

3.3. Handling Procedures

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3][4]

Wash hands and any exposed skin thoroughly after handling.[3]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

Use only non-sparking tools.
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Take precautionary measures against static discharge by grounding and bonding containers

and receiving equipment.

Do not eat, drink, or smoke when using this product.[5][8]

3.4. Storage Procedures

Store in a well-ventilated place and keep the container tightly closed.[3][4]

Store locked up.[3][4]

Keep in a dry, cool place.[4]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4][6]

First-Aid Measures
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Exposure Route First-Aid Protocol Reference

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If not breathing, give

artificial respiration. Call a

POISON CENTER or doctor if

you feel unwell.[3][5]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with plenty of water or

shower. If skin irritation occurs,

get medical advice/attention.

Wash contaminated clothing

before reuse.[3][4]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.[3][4]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Get

immediate medical

advice/attention.[5]

Accidental Release and Disposal
5.1. Accidental Release Measures

Evacuate unnecessary personnel from the danger area.

Do not breathe vapors or aerosols. Avoid substance contact.
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Ensure adequate ventilation.

Remove all sources of ignition.[8]

Cover drains to prevent the product from entering them.

Contain the spill using a liquid-absorbent material (e.g., sand, silica gel).[4]

Collect the absorbed material and place it in a suitable, closed container for disposal.[4]

5.2. Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national

regulations.[3][4]

Do not empty into drains.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[4] Containers may explode when heated.[6]

Hazardous Combustion Products: Carbon monoxide (CO), carbon dioxide (CO2), hydrogen

halides, and gaseous hydrogen fluoride (HF).[4][6]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[4]

Diagrams
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Workflow for Safe Handling of 1,4-Bis(bromodifluoromethyl)benzene
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Review Safety Data Sheet (SDS)

Engineering Controls Check
(Fume Hood, Eyewash)
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Handle in Fume Hood
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Caption: Safety handling workflow for 1,4-Bis(bromodifluoromethyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

